molecular formula C11H14ClNO2 B8474786 [2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester CAS No. 1440519-48-1

[2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester

Cat. No.: B8474786
CAS No.: 1440519-48-1
M. Wt: 227.69 g/mol
InChI Key: CMIQTHUUHUQGGB-UHFFFAOYSA-N
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Description

[2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

1440519-48-1

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

methyl N-[1-(3-chlorophenyl)propan-2-yl]carbamate

InChI

InChI=1S/C11H14ClNO2/c1-8(13-11(14)15-2)6-9-4-3-5-10(12)7-9/h3-5,7-8H,6H2,1-2H3,(H,13,14)

InChI Key

CMIQTHUUHUQGGB-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC(=CC=C1)Cl)NC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 0° C., methyl chloroformate (0.67 g, 7.1 mmol) was added dropwise to a mixture of 2-(3-chloro-phenyl)-1-methyl-ethylamine (1.0 g, 5.9 mmol) and potassium carbonate (1.63 g, 11.8 mmol) in THF (20 mL). After the addition, the mixture was stirred at room temperature overnight. After filtration and evaporation of the volatiles, the crude product was purified by flash column chromatography (silica gel, 12 g, 50% hexane in dichloromethane) to give the title compound as a white solid (1.2 g, 90%). MS: 228.1 (M+H+).
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.63 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
90%

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